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Compound of Interest

Compound Name:
Benzyl N-(2-

hydroxyethyl)carbamate

Cat. No.: B104591 Get Quote

An In-depth Technical Guide to Benzyl N-(2-
hydroxyethyl)carbamate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl N-(2-
hydroxyethyl)carbamate, a key intermediate in pharmaceutical synthesis. The document

details its chemical structure, functional groups, physicochemical properties, and a

representative synthetic protocol.

Chemical Structure and Functional Groups
Benzyl N-(2-hydroxyethyl)carbamate (CAS No: 77987-49-6) is an organic molecule with the

chemical formula C10H13NO3.[1][2] Its structure is characterized by the presence of three key

functional groups: a carbamate group, a benzyl protecting group, and a primary alcohol

(hydroxyl group). The carbamate moiety is an amide-ester hybrid that offers good chemical and

proteolytic stability, making it a valuable feature in drug design.[3][4] The benzyl group serves

as a common protecting group for the amine, often referred to as a carboxybenzyl (Cbz or Z)

group, which can be selectively removed under mild conditions.[5] The primary hydroxyl group

provides a reactive site for further chemical modifications.
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The IUPAC name for this compound is benzyl N-(2-hydroxyethyl)carbamate.[1] It is also

known by several synonyms, including Z-Glycinol, N-Cbz-ethanolamine, and 2-

(Carbobenzoxyamino)-1-ethanol.[1][2]

Figure 1: Structure and functional groups.

Physicochemical and Quantitative Data
A summary of the key physicochemical properties of Benzyl N-(2-hydroxyethyl)carbamate is

provided in the table below for easy reference and comparison.

Property Value Source

Molecular Formula C10H13NO3 [1][2]

Molecular Weight 195.21 g/mol [1][6]

CAS Number 77987-49-6 [2]

Melting Point 58-60 °C [6][7]

Boiling Point 215 °C at 15 mm Hg [6]

Topological Polar Surface Area 58.6 Å² [1][6]

Appearance White solid/powder [6]

SMILES
C1=CC=C(C=C1)COC(=O)NC

CO
[1]

Role in Pharmaceutical Synthesis
Benzyl N-(2-hydroxyethyl)carbamate is a versatile intermediate in organic synthesis,

particularly within the pharmaceutical industry.[2] Its protected amine and reactive hydroxyl

group make it a valuable building block for the construction of more complex molecules.[2]

Notable applications include its use in the synthesis of:

A2A adenosine receptor agonists, which have potential therapeutic applications in

neurological conditions.[2]
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Noncovalent inhibitors of cathepsin S, which are being investigated for the treatment of

diseases involving inflammation and autoimmune responses.[2]

The carbamate group in this molecule serves as a stable peptide bond surrogate, a strategy

often employed in medicinal chemistry to enhance the metabolic stability and cell permeability

of drug candidates.[3]

Experimental Protocol: Synthesis of Benzyl N-(2-
hydroxyethyl)carbamate
The following is a representative experimental protocol for the synthesis of Benzyl N-(2-
hydroxyethyl)carbamate.

Reaction Scheme:

Aminoethanol

ReactionBenzyl chloroformate

Triethylamine
(Base)

in Methylene Chloride
Benzyl N-(2-hydroxyethyl)carbamate

Click to download full resolution via product page

Figure 2: Synthesis workflow.

Materials:

2-Aminoethanol

Benzyl chloroformate

Triethylamine
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Methylene chloride

Ethyl acetate

Saturated aqueous sodium chloride solution

Anhydrous sodium sulfate

Procedure:[6]

In an ice bath, a solution of 2-aminoethanol (2.0 g, 32.7 mmol) in methylene chloride (60 ml)

is prepared.

To this solution, benzyl chloroformate (5.6 ml, 41.3 mmol) and triethylamine (5.5 ml, 39.5

mmol) are added.

The reaction mixture is stirred at room temperature for 1 hour.

Upon completion of the reaction (monitored by an appropriate method such as TLC), the

mixture is partitioned between ethyl acetate and a saturated aqueous sodium chloride

solution.

The organic layer is separated, dried over anhydrous sodium sulfate, filtered, and

concentrated under reduced pressure.

The resulting residue is purified by silica gel column chromatography using a suitable eluent

system (e.g., toluene:acetonitrile, 3:2) to yield Benzyl N-(2-hydroxyethyl)carbamate as a

white solid.[6]

Safety Precautions: This compound is known to cause skin and serious eye irritation.[1]

Appropriate personal protective equipment should be worn, and the synthesis should be

conducted in a well-ventilated fume hood.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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